Cas no 2094211-77-3 (1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea)

• Product Name: 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea
• CAS No: 2094211-77-3
• MF: C₁₂H₁₇BrN₄O₂
• MW: 329.192981481552
• CID: 6329855
• PubChem ID: 126841059
• Update Time: 2025-10-08

1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS034014748
• 1-[(5-bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea
• EN300-6703691
• 2094211-77-3
• Z2752948482
• 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea

• Inchi： 1S/C12H17BrN4O2/c1-19-7-10(8-2-3-8)17-12(18)16-5-9-4-15-11(13)6-14-9/h4,6,8,10H,2-3,5,7H2,1H3,(H2,16,17,18)
• InChI Key： BOPSOIWYPBMGAX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)CNC(NC(COC)C1CC1)=O

Computed Properties

• Exact Mass: 328.05349g/mol
• Monoisotopic Mass: 328.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea

Introduction to 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea (CAS No. 2094211-77-3)

1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea, commonly referred to by its CAS number 2094211-77-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in biological assays and its ability to interact with specific molecular targets, making it a valuable compound for further research.

The molecular structure of 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea consists of a urea backbone, which is a common structural motif in many bioactive compounds. The urea group is attached to two distinct substituents: a bromopyrazine ring and a cyclopropylethoxy group. The bromopyrazine moiety contributes to the compound's electronic properties, while the cyclopropylethoxy group introduces steric hindrance and enhances solubility. These features collectively influence the compound's bioavailability and pharmacokinetic profile, making it an attractive candidate for drug delivery systems.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 2094211-77-3.

In terms of physical properties, 1-[(5-Bromopyrazin-2-yl)methyl]-3-(1-cyclopropyl-2-methoxyethyl)urea exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different environmental conditions has also been studied, with results indicating that it remains stable under ambient conditions but degrades upon prolonged exposure to UV light or strong acids/bases.

The application of this compound extends beyond traditional chemical synthesis. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a promising lead compound for drug discovery. For instance, researchers have investigated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, its role as a modulator of ion channels has been explored, highlighting its potential in treating neurological disorders such as epilepsy and chronic pain.

In the field of agrochemistry, CAS No. 2094211-77-3 has shown promise as a herbicide due to its ability to disrupt essential biochemical pathways in weeds without adversely affecting crops. Field trials conducted under controlled conditions have demonstrated its efficacy at low concentrations, suggesting that it could be an environmentally friendly alternative to conventional herbicides.

The development of this compound has also contributed to advancements in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. Researchers have explored its ability to act as an electron transport layer material, enhancing device performance by improving charge mobility and reducing recombination losses.

In conclusion, 1-[(5-Bromopyrazin-...